Cas no 35991-68-5 (Benzo[1,2-b:4,5-b']dithiophene-4,8-dicarboxylicacid)

• Product Name: Benzo[1,2-b:4,5-b']dithiophene-4,8-dicarboxylicacid
• CAS No: 35991-68-5
• MF: C₁₂H₆O₄S₂
• MW: 278.303640842438
• CID: 2940578
• PubChem ID: 71014731
• Update Time: 2025-04-21

Benzo[1,2-b:4,5-b']dithiophene-4,8-dicarboxylicacid Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-b:4,5-b']dithiophene-4,8-dicarboxylicacid
• SCHEMBL13859161
• Benzo[1,2-b:4,5-b']dithiophene-4,8-dicarboxylic acid
• benzo[1,2-b;4,5-b']dithiophene-4,8-dicarboxylic acid
• 35991-68-5
• WOIDRRVHLVDSKF-UHFFFAOYSA-N

• Inchi： 1S/C12H6O4S2/c13-11(14)7-5-1-3-17-9(5)8(12(15)16)6-2-4-18-10(6)7/h1-4H,(H,13,14)(H,15,16)
• InChI Key： WOIDRRVHLVDSKF-UHFFFAOYSA-N
• SMILES： S1C=CC2C(C(=O)O)=C3C(C=CS3)=C(C(=O)O)C1=2

Computed Properties

• Exact Mass: 277.97075102Da
• Monoisotopic Mass: 277.97075102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 131Ų